Cas no 2171633-78-4 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-hexahydro-2H-furo3,2-bpyrrole-5-carboxylic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-hexahydro-2H-furo3,2-bpyrrole-5-carboxylic acid
• CAS No: 2171633-78-4
• MF: C₂₄H₂₄N₂O₆
• MW: 436.457166671753
• CID: 5875684
• PubChem ID: 165573250
• Update Time: 2025-10-24

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-hexahydro-2H-furo3,2-bpyrrole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-hexahydro-2H-furo3,2-bpyrrole-5-carboxylic acid
• 2171633-78-4
• EN300-1563350
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]-hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic acid

• Inchi： 1S/C24H24N2O6/c27-22(26-19-9-10-31-21(19)11-20(26)23(28)29)12-25-24(30)32-13-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18-21H,9-13H2,(H,25,30)(H,28,29)
• InChI Key： DTPDQLDZSAXXOX-UHFFFAOYSA-N
• SMILES： O1CCC2C1CC(C(=O)O)N2C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 436.16343649g/mol
• Monoisotopic Mass: 436.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-hexahydro-2H-furo3,2-bpyrrole-5-carboxylic acid

Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic acid (CAS No. 2171633-78-4)

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic acid, identified by its CAS number 2171633-78-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural complexity of this molecule, featuring a fused pyrrole and furan ring system, combined with functional groups such as the fluorenylmethoxycarbonyl (Fmoc) moiety and an acetyl group, positions it as a versatile scaffold for drug discovery and development.

The Fmoc protecting group in the molecule is particularly noteworthy, as it is commonly employed in peptide synthesis to protect amino groups during coupling reactions. The presence of this group suggests potential applications in the synthesis of peptide mimetics or other biologically active peptides where controlled modification is essential. Additionally, the hexahydro prefix indicates the presence of a six-membered saturated ring, which often contributes to enhanced metabolic stability and improved pharmacokinetic properties in drug candidates.

The fused furo[3,2-b]pyrrole core is a key structural feature that imparts unique electronic and steric properties to the molecule. Furo[3,2-b]pyrroles are known to be present in several bioactive natural products and have been explored as pharmacophores in various therapeutic areas. Their ability to interact with biological targets such as enzymes and receptors makes them valuable candidates for medicinal chemistry efforts. The carboxylic acid functionality at the 5-position provides a site for further derivatization, allowing for the creation of analogs with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. The three-dimensional structure of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic acid has been simulated using various software packages, providing insights into its potential interactions with biological targets. These simulations have highlighted the importance of the fluorenylmethoxycarbonyl group in stabilizing interactions with certain enzymes and receptors, suggesting its role as a key pharmacophore.

In vitro studies have begun to unravel the biological potential of this compound. Initial assays have shown promising activity against several targets relevant to therapeutic intervention. For instance, preliminary data suggest that derivatives of this scaffold may exhibit inhibitory effects on enzymes involved in inflammatory pathways. This aligns with the growing interest in developing novel anti-inflammatory agents that target specific enzymatic cascades without eliciting systemic side effects.

The synthesis of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic bond formations between the pyrrole and furan rings, followed by functional group manipulations to introduce the acetyl and Fmoc protecting groups. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct key intermediates with high efficiency.

The role of fluorenylmethoxycarbonyl protecting groups in modern synthetic protocols cannot be overstated. They provide excellent stability under a wide range of reaction conditions while being easily removable under mild acidic conditions. This makes them ideal for multi-step syntheses where selective protection and deprotection are required. The incorporation of this group into 4-2-(...)acetyl-hexahydro-furo[3,2-b]pyrrole-5-carboxylic acid not only facilitates its synthesis but also opens up possibilities for further derivatization without compromising structural integrity.

As research progresses, the potential applications of this compound are likely to expand beyond initial discoveries. The structural motifs present in 4-(...)hexahydro-furo[3,2-b]pyrrole-carboxylic acid are amenable to modifications that can enhance its bioavailability, improve its selectivity for specific targets, or even enable prodrug strategies for targeted delivery. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these chemical insights into tangible therapeutic benefits.

The development of novel pharmaceutical agents often relies on innovative chemical methodologies that allow for rapid exploration of molecular diversity. The synthesis of 4-(...)acetyl-hexahydro-furo[3,2-b]pyrrole-carboxylic acid exemplifies such innovation by leveraging advanced synthetic techniques and well-established protecting groups like Fmoc. These methodologies not only streamline the production process but also provide a robust framework for generating libraries of compounds for high-throughput screening.

In conclusion,4-(...)hexahydro-furo[3,2-b]pyrrole-carboxylic acid (CAS No. 2171633-78-4) represents a compelling example of how structural complexity can be harnessed to develop novel bioactive molecules. Its unique scaffold and functional groups make it a valuable asset in pharmaceutical research, with potential applications spanning multiple therapeutic areas. As further studies uncover its biological properties and synthetic versatility,this compound is poised to play an increasingly important role in drug discovery efforts worldwide.